![molecular formula C14H12ClN3OS B5234572 1-[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl]pyridinium chloride](/img/structure/B5234572.png)
1-[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl]pyridinium chloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl]pyridinium chloride, also known as BZTP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BZTP is a member of the pyridinium family of compounds, and it has been shown to have significant biological activity, making it a promising candidate for further study.
Mechanism of Action
The mechanism of action of 1-[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl]pyridinium chloride is not fully understood, but studies have shown that it acts by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. This compound has been shown to inhibit the activity of DNA topoisomerase II, an enzyme that is essential for DNA replication and cell division. By inhibiting this enzyme, this compound can prevent cancer cells from dividing and growing, leading to their eventual death.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects that make it a promising candidate for further study. Studies have shown that this compound can induce oxidative stress in cancer cells, leading to their death. This compound has also been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest at the G2/M phase. Additionally, this compound has been shown to have anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl]pyridinium chloride for lab experiments is its potent anti-cancer activity. This makes it a promising candidate for further study in the field of cancer research. Additionally, this compound is relatively easy to synthesize, making it readily available for use in lab experiments. However, one of the main limitations of this compound is its potential toxicity. Studies have shown that this compound can be toxic to normal cells as well as cancer cells, making it important to carefully monitor its use in lab experiments.
Future Directions
There are several future directions for the study of 1-[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl]pyridinium chloride. One potential direction is the development of new and more efficient synthesis methods for this compound. Another direction is the study of the mechanism of action of this compound in more detail, in order to gain a better understanding of its anti-cancer activity. Additionally, further studies are needed to determine the potential applications of this compound in other fields, such as the treatment of inflammatory diseases.
Synthesis Methods
The synthesis of 1-[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl]pyridinium chloride is a complex process that involves several steps. The first step involves the reaction of 2-aminopyridine with 2-chloroacetyl chloride to produce the intermediate product, 2-(2-chloroacetyl)pyridine. This intermediate is then reacted with 2-aminobenzothiazole to produce this compound. The final product is obtained as a white crystalline powder that is soluble in water.
Scientific Research Applications
1-[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl]pyridinium chloride has been the focus of several scientific studies due to its potential applications in various fields. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anti-cancer activity against various types of cancer cells, including breast cancer, lung cancer, and colon cancer. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells, making it a promising candidate for further study.
properties
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-2-pyridin-1-ium-1-ylacetamide;chloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N3OS.ClH/c18-13(10-17-8-4-1-5-9-17)16-14-15-11-6-2-3-7-12(11)19-14;/h1-9H,10H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUVJXNRWOJRVEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=[N+](C=C1)CC(=O)NC2=NC3=CC=CC=C3S2.[Cl-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.